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Compound of Interest

Compound Name: Barium selenate

Cat. No.: B1201132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of barium selenate (BaSeO₄), a compound

of interest in various scientific disciplines. This document consolidates key identifiers,

physicochemical properties, and a standard synthesis protocol to support research and

development activities.

Chemical Identifiers and Properties
Barium selenate is an inorganic salt that is structurally similar to barium sulfate.[1] A

comprehensive list of its chemical identifiers is crucial for accurate documentation and

regulatory compliance in a research and development setting. The primary identifiers and key

properties have been compiled and are presented in the table below for ease of reference.

Table 1: Chemical Identifiers and Physicochemical Properties of Barium Selenate
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Identifier Type Value

CAS Number 7787-41-9[1][2][3][4][5]

PubChem CID 134655[1][5]

EC Number 232-113-8[3][5]

UNII XEW84XNI9U[1][5]

InChI
InChI=1S/Ba.H2O4Se/c;1-5(2,3)4/h;

(H2,1,2,3,4)/q+2;/p-2[5]

InChIKey ZIGAPMSTBOKWRT-UHFFFAOYSA-L[5]

Molecular Formula BaSeO₄[1][2]

Molecular Weight 280.28 g/mol [2]

Appearance White solid[1]

Solubility in Water Slightly soluble[1][3][4]

Decomposition Temperature Above 425 °C[1][4]

Experimental Protocol: Synthesis of Barium
Selenate
The following protocol outlines a standard laboratory procedure for the synthesis of barium
selenate via a precipitation reaction.[1] This method is widely applicable and relies on the

reaction between a soluble barium salt and a soluble selenate salt.

2.1. Materials and Reagents

Barium chloride (BaCl₂)

Sodium selenate (Na₂SeO₄)

Deionized water
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Beakers

Stirring rod

Drying oven

2.2. Procedure

Solution Preparation: Prepare aqueous solutions of barium chloride and sodium selenate.

The concentrations should be calculated to ensure a stoichiometric reaction.

Precipitation: Slowly add the sodium selenate solution to the barium chloride solution while

continuously stirring. A white precipitate of barium selenate will form immediately.

Digestion: Gently heat the mixture and allow it to cool slowly. This process, known as

digestion, encourages the formation of larger, more easily filterable crystals.

Filtration: Separate the barium selenate precipitate from the supernatant by vacuum

filtration using an appropriate grade of filter paper.

Washing: Wash the precipitate with deionized water to remove any soluble impurities, such

as sodium chloride.

Drying: Dry the purified barium selenate in a drying oven at a temperature below its

decomposition point (e.g., 110 °C) until a constant weight is achieved.

Visualizing the Synthesis Workflow
The logical flow of the synthesis protocol can be represented as a workflow diagram. The

following Graphviz diagram illustrates the key steps from reactants to the final product.
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Synthesis Workflow for Barium Selenate
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Caption: A workflow diagram illustrating the key stages in the synthesis of barium selenate.

Signaling Pathways and Logical Relationships
While barium selenate itself is not typically associated with specific signaling pathways in the

context of drug development, its constituent ions, barium (Ba²⁺) and selenate (SeO₄²⁻), can

have biological effects. For instance, selenium is an essential trace element and a component

of selenoproteins, which are involved in antioxidant defense and thyroid hormone metabolism.
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The logical relationship between barium selenate and its potential biological relevance can be

visualized as follows.

Conceptual Pathway of Barium Selenate's Biological Relevance
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Caption: A diagram showing the conceptual pathway from barium selenate to potential

biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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